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Abstract

In an increasingly interconnected research environment, understanding the digital infrastructure

that underpins global data exchange is crucial for ensuring the integrity, security, and efficiency

of scientific collaboration. This document provides detailed application notes and protocols for

utilizing the RIPEstat data platform to extract and analyze information about Internet

Autonomous Systems (AS).[1][2][3] While ostensibly a tool for network engineers, the

methodologies presented herein are adapted for researchers, scientists, and drug development

professionals who rely on stable and secure global data networks for large-scale data transfer,

distributed computing, and collaboration. These protocols will enable research teams to

perform due diligence on the network infrastructure of collaborators, data providers, and cloud

services, thereby mitigating risks associated with data corruption and service unavailability.

Note on AS Number: The Autonomous System Number AS1928370 specified in the topic is not

a valid AS number. For the purpose of these protocols, the globally recognized AS number for

Google, AS15169, will be used for all examples. Researchers should substitute this with the AS

number of the entity they wish to investigate.

Application Note 1: General Information and Holder
Details of an Autonomous System
1.1. Introduction
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Before engaging in data-intensive collaborations or utilizing cloud-based research platforms, it

is essential to verify the identity and registration details of the underlying network infrastructure.

This protocol outlines the procedure for retrieving fundamental "whois" information for a given

AS, including the registered holder of the AS number and its registration status.[4] This serves

as a foundational step in vetting the digital infrastructure of a potential partner or service

provider.

1.2. Protocol: AS Overview Data Extraction via RIPEstat API

This protocol describes how to programmatically retrieve AS overview information using a

simple API call. The RIPEstat Data API provides raw data in JSON format, which can be easily

integrated into various data analysis workflows.[3]

Methodology:

Construct the API Request URL: The base URL for the RIPEstat data API is

https://stat.ripe.net/data/. To get AS overview information, the as-overview endpoint is used.

[4][5]

Endpoint:as-overview

Resource Parameter:resource=AS15169

Full URL:https://stat.ripe.net/data/as-overview/data.json?resource=AS15169

Execute the API Call: Use a command-line tool like cURL or a web browser to send a GET

request to the constructed URL.

Process the JSON Response: The API will return a JSON object containing the requested

data. Parse this data to extract the relevant fields.

1.3. Data Presentation: AS15169 Holder and Status

The following table summarizes the key information retrieved for AS15169.
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Parameter Value Description

Resource AS15169
The Autonomous System

Number queried.

Holder GOOGLE
The legally registered holder of

the AS.[6]

Announced True

Indicates if the AS is actively

announcing network prefixes.

[4]

Type "assigned"
The allocation status of the AS

number.

1.4. Visualization: AS Information Retrieval Workflow

The following diagram illustrates the logical workflow for retrieving AS holder information from

the RIPEstat platform.
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Caption: Workflow for AS overview data extraction.

Application Note 2: Analysis of Announced Prefixes
and Routing Status
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2.1. Introduction

An Autonomous System manages a set of IP address blocks, known as prefixes. Analyzing the

prefixes announced by an AS provides insight into the scale of its network operations. The

routing status gives a real-time summary of how these prefixes are seen across the global

internet.[7] This information is critical for assessing the operational scope and stability of a

network, which is vital for services that require high availability, such as clinical trial data

management systems or real-time genomic sequencing platforms.

2.2. Protocol: Announced Prefixes and Routing Status Extraction

This protocol details the methodology for retrieving a list of all IP prefixes announced by an AS

and its current BGP routing state.

Methodology:

Construct API Request URLs:

For Announced Prefixes: Use the announced-prefixes endpoint. This provides a list of IPv4

and IPv6 prefixes originated by the AS.[8]

URL:https://stat.ripe.net/data/announced-prefixes/data.json?resource=AS15169

For Routing Status: Use the routing-status endpoint. This gives a summary of the BGP

routing state.[7]

URL:https://stat.ripe.net/data/routing-status/data.json?resource=AS15169

Execute API Calls: Use cURL or a similar tool to query both endpoints.

Process and Correlate Data: Parse the JSON responses from both calls. The announced-

prefixes data provides the specific IP blocks, while the routing-status provides summary

statistics.

2.3. Data Presentation: AS15169 Announced Prefixes and Routing Summary

The following tables present a sample of the data extracted for AS15169.
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Table 2.1: Sample of Announced IPv4 Prefixes

Prefix Announcing AS First Seen

8.8.8.0/24 15169 2009-09-16T08:00:00

35.184.0.0/13 15169 2017-02-08T00:00:00

35.192.0.0/12 15169 2017-02-08T00:00:00

64.233.160.0/19 15169 2004-03-09T16:00:00

| 74.125.0.0/16 | 15169 | 2007-03-07T16:00:00 |

Table 2.2: Routing Status Summary

Parameter IPv4 Value IPv6 Value Description

Announced Space 1,112 prefixes 148 prefixes
The total number of
distinct IP blocks
announced.[9]

First Seen 2004-03-09 2008-03-26

Date the first prefix

was observed for

each IP version.

Last Seen Current Current
Indicates prefixes are

currently active.

| Visibility (Peers) | 1341 / 1343 | 1294 / 1296 | The number of global routing monitors (peers)

that can see the AS's routes.[7] |

2.4. Visualization: Relationship between an AS and its Prefixes

This diagram illustrates the one-to-many relationship between an Autonomous System and the

IP prefixes it announces to the global internet.
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Caption: An AS announces multiple IP address prefixes.

Application Note 3: BGP Update Activity and
Network Stability
3.1. Introduction

The Border Gateway Protocol (BGP) is the mechanism by which Autonomous Systems

exchange routing information. BGP "updates" are messages that announce new paths or

withdraw old ones. A high volume of BGP updates can be an indicator of network instability,

misconfiguration, or a security event. For research activities that depend on uninterrupted data

flow, such as remote operation of scientific instruments or real-time analysis of streaming data,

monitoring the BGP stability of a service provider is a valuable risk assessment measure.

3.2. Protocol: BGP Update Activity Monitoring

This protocol provides a method to query the historical frequency of BGP updates for a given

AS.

Methodology:
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Construct the API Request URL: Use the bgp-update-activity endpoint. This endpoint

aggregates the number of BGP announcements and withdrawals over time.[10]

Endpoint:bgp-update-activity

Resource Parameter:resource=AS15169

Time Parameters (Optional):starttime and endtime can be used to specify a query window.

Full URL (last 24 hours):https://stat.ripe.net/data/bgp-update-activity/data.json?

resource=AS15169

Execute the API Call:

Process the Time-Series Data: The JSON response will contain a series of timestamps and

the corresponding number of announcements and withdrawals. This data can be plotted to

visualize stability over time.

3.3. Data Presentation: BGP Update Activity for AS15169 (Sample)

This table summarizes a sample of BGP update activity, which is typically granular to the

minute or hour.

Timestamp (UTC) Announcements Withdrawals

2025-12-10T14:00:00 15 8

2025-12-10T15:00:00 22 12

2025-12-10T16:00:00 18 10

3.4. Visualization: BGP Update Analysis Logic

The diagram below outlines the logic for assessing network stability based on BGP update

activity.
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Caption: Logic for interpreting BGP update frequency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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